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Compound of Interest

Compound Name: 5-Methylheptadecane

Cat. No.: B3050539 Get Quote

Essential Safety and Handling Guide for 5-
Methylheptadecane
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling 5-Methylheptadecane, including personal protective equipment (PPE), operational

protocols, and disposal plans.

Physical and Chemical Properties
A summary of the known physical and chemical properties of 5-Methylheptadecane is

presented below. This information is critical for understanding its behavior and potential

hazards.

Property Value

Molecular Formula C18H38

Molecular Weight 254.5 g/mol [1][2]

Boiling Point 312.00 °C @ 760.00 mm Hg (estimated)[3]

Flash Point 234.00 °F (112.20 °C) (estimated)[3]

Solubility in Water 0.0001081 mg/L @ 25 °C (estimated)[3]
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Hazard Identification and Personal Protective
Equipment (PPE)
The primary known hazard of 5-Methylheptadecane is that it may be fatal if swallowed and

enters airways (Aspiration hazard, H304).[1] While a comprehensive toxicological profile is not

available, it is prudent to handle this chemical with care, assuming it may also cause skin and

eye irritation based on data for similar long-chain alkanes.

Recommended Personal Protective Equipment (PPE):

PPE Type Specifications

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Inspect gloves prior to use and dispose of

contaminated gloves in accordance with

laboratory procedures.

Eye/Face Protection
Safety glasses with side-shields or chemical

safety goggles.

Skin and Body Protection

Laboratory coat. Long pants and closed-toe

shoes are mandatory. For larger quantities or

where splashing is possible, consider additional

protective clothing.

Respiratory Protection

Not typically required for small quantities in a

well-ventilated area. If aerosols may be

generated or ventilation is poor, use a respirator

with an appropriate organic vapor cartridge.

Operational and Disposal Plans
Handling and Storage:

Store in a cool, dry, and well-ventilated area in tightly closed containers.

Keep away from heat, sparks, and open flames.
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Avoid contact with skin, eyes, and clothing.

Wash hands thoroughly after handling.

Spill Response: In the event of a spill, follow these steps:

Assess the Risk: Determine the size and nature of the spill. If it is large or you are unsure

how to handle it, evacuate the area and contact your institution's environmental health and

safety department.

Protect Yourself: Wear the appropriate PPE as outlined above.

Contain the Spill: Use absorbent materials such as sand, diatomite, or universal binders to

contain the spill.[4] Work from the outside of the spill inwards.

Clean Up: Carefully collect the absorbed material and place it into a suitable, labeled

container for hazardous waste.

Decontaminate: Clean the spill area with a suitable solvent or detergent.

Dispose: Dispose of the waste material according to your institution's hazardous waste

disposal procedures.

Disposal: Dispose of 5-Methylheptadecane and any contaminated materials as hazardous

waste. Follow all local, state, and federal regulations for chemical waste disposal.

First Aid Measures
If Swallowed: Do NOT induce vomiting. Immediately call a poison center or doctor. Due to

the aspiration hazard, vomiting can cause the chemical to enter the lungs, which can be

fatal.

If on Skin: Remove contaminated clothing and wash the affected area with soap and water.

If in Eyes: Rinse cautiously with water for several minutes. Remove contact lenses, if present

and easy to do. Continue rinsing. If eye irritation persists, get medical advice/attention.

If Inhaled: Move the person to fresh air. If breathing is difficult, give oxygen.
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Experimental Workflow for Safe Handling
The following diagram illustrates a logical workflow for the safe handling of 5-
Methylheptadecane in a laboratory setting.
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Safe Handling Workflow for 5-Methylheptadecane

Preparation

Handling

Cleanup & Disposal Emergency Procedures

Review Safety Data Sheet (SDS) and relevant safety information

Don appropriate Personal Protective Equipment (PPE)

Work in a well-ventilated area (e.g., fume hood)

Dispense and use the chemical

Properly label and store unused chemical In case of spill, follow spill response protocol

Spill Occurs

In case of exposure, follow first aid measures

Exposure Occurs

Decontaminate work surfaces

Dispose of waste in designated hazardous waste containers

Click to download full resolution via product page

Caption: Workflow for the safe handling of 5-Methylheptadecane.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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